Cas no 1266840-08-7 ({5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1266840-08-7
• MF: C₁₂H₁₅FN₄
• MW: 234.272705316544
• CID: 6360203
• PubChem ID: 82203960
• Update Time: 2025-06-14

{5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
• [5-ethyl-1-[(2-fluorophenyl)methyl]triazol-4-yl]methanamine
• 1H-1,2,3-Triazole-4-methanamine, 5-ethyl-1-[(2-fluorophenyl)methyl]-
• 1266840-08-7
• EN300-1610406
• {5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C12H15FN4/c1-2-12-11(7-14)15-16-17(12)8-9-5-3-4-6-10(9)13/h3-6H,2,7-8,14H2,1H3
• InChI Key： ZRWGITOKVDABHW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C(CC)=C(CN)N=N1

Computed Properties

• Exact Mass: 234.12807466g/mol
• Monoisotopic Mass: 234.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 396.3±52.0 °C(Predicted)
• pka: 7.37±0.29(Predicted)

Additional information on {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine

Comprehensive Overview of {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1266840-08-7)

The compound {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine, identified by its CAS No. 1266840-08-7, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the fluorophenyl and ethyl groups in its structure enhances its potential for interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for triazole derivatives has surged due to their versatility in drug design. The {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine is no exception, as its unique structural features align with current trends in the development of small-molecule inhibitors and bioactive compounds. Researchers are particularly intrigued by its potential applications in addressing neurological disorders and inflammatory conditions, topics that are frequently searched in academic and pharmaceutical databases. The compound's fluorine substitution is also a key focus, as fluorine atoms are known to improve metabolic stability and bioavailability in drug candidates.

The synthesis of CAS No. 1266840-08-7 involves multi-step organic reactions, including click chemistry techniques, which are widely used in modern drug discovery. This method allows for the efficient construction of the 1,2,3-triazole core, a feature that has become a cornerstone in the design of pharmacologically active molecules. The compound's methanamine moiety further enhances its potential as a building block for drug conjugates or pro-drugs, addressing the growing need for targeted therapies in precision medicine.

From an industrial perspective, {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine is often discussed in the context of high-throughput screening and fragment-based drug design. These approaches are pivotal in identifying lead compounds for diseases such as cancer and autoimmune disorders, which remain high-priority areas in global healthcare. The compound's structural modularity also makes it a valuable candidate for combinatorial chemistry, enabling the rapid exploration of its derivatives for optimized biological activity.

Environmental and safety considerations are equally important when working with CAS No. 1266840-08-7. While the compound is not classified as hazardous, proper handling and storage protocols are essential to ensure its stability and purity. Researchers often inquire about the solubility and stability of such compounds, as these properties are critical for experimental reproducibility and scalability. The fluorophenyl group, in particular, may influence the compound's lipophilicity, a factor that is frequently analyzed in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

In conclusion, {5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1266840-08-7) represents a promising scaffold in the realm of medicinal chemistry. Its structural elegance and potential applications align with contemporary research trends, including the search for next-generation therapeutics and personalized medicine. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about drug discovery innovation and chemical biology.